Cas no 651057-01-1 (1-methanesulfonylpiperidin-4-amine hydrochloride)

• Product Name: 1-methanesulfonylpiperidin-4-amine hydrochloride
• CAS No: 651057-01-1
• MF: C₆H₁₅ClN₂O₂S
• MW: 214.713499307632
• MDL: MFCD08690153
• CID: 68549
• PubChem ID: 17221636
• Update Time: 2025-11-02

1-methanesulfonylpiperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Methylsulfonyl)piperidin-4-amine hydrochloride
• 1-Methanesulfonyl-piperidin-4-ylamine hydrochloride
• 1-methanesulfonylpiperidin-4-amine hydrochloride
• 1-methylsulfonylpiperidin-4-amine hydrochloride
• 4-Piperidinamine, 1-(methylsulfonyl)-, monohydrochloride
• C6H15ClN2O2S
• BASBDQBWDDKEDK-UHFFFAOYSA-N
• SBB070503
• PB12553
• 1-(Methylsulfonyl)piperidin-4-amine, HCl
• ST2415097
• AB0026058
• TR
• 4-Amino-1-(methylsulfonyl)piperidine Hydrochloride
• 1-(methylsulfonyl)piperidin-4-amine HCl
• AK-4
• AMY6031
• A834975
• EN300-26205
• Z221425100
• Q-103040
• CS-W021256
• 1-(Methylsulfonyl)piperidin-4-amine'hydrochloride
• 651057-01-1
• 1-methylsulfonylpiperidin-4-amine;hydrochloride
• 4-AMINO-1-(METHANESULFONYL)PIPERIDINE HYDROCHLORIDE
• 1-methanesulphonyl-piperidin-4-ylamine hydrochloride
• SY020447
• AKOS015849485
• 1-(Methylsulfonyl)piperidin-4-aminehydrochloride
• F8889-5285
• SCHEMBL928103
• BBB05701
• 1-methylsulfonylpiperidin-4-amine hydrochloride;1-(Methylsulfonyl)piperidin-4-amine hydrochloride
• DS-13494
• DTXSID40589420
• 1-(Methanesulfonyl)piperidin-4-amine--hydrogen chloride (1/1)
• 1-(Methylsulfonyl)-4-Piperidinamine HCl
• FT-0654045
• MFCD08690153

• MDL： MFCD08690153
• Inchi： 1S/C6H14N2O2S.ClH/c1-11(9,10)8-4-2-6(7)3-5-8;/h6H,2-5,7H2,1H3;1H
• InChI Key： BASBDQBWDDKEDK-UHFFFAOYSA-N
• SMILES： Cl.S(C)(N1CCC(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 214.05400
• Monoisotopic Mass: 214.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8

Experimental Properties

• Boiling Point: 328.3°C at 760 mmHg
• Flash Point: 152.3 °C
• PSA: 71.78000
• LogP: 1.89010

1-methanesulfonylpiperidin-4-amine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： 24/25
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature(BD51748)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1-methanesulfonylpiperidin-4-amine hydrochloride

1-Methanesulfonylpiperidin-4-amine Hydrochloride (CAS No. 651057-01-1): A Comprehensive Overview

1-Methanesulfonylpiperidin-4-amine hydrochloride (CAS No. 651057-01-1) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as 1-methanesulfonylpiperidin-4-amine HCl, belongs to the class of sulfonamide derivatives and is widely utilized in drug discovery and development. Its unique structural features, including the piperidine ring and methanesulfonyl group, make it a valuable intermediate in synthesizing bioactive molecules.

The molecular formula of 1-methanesulfonylpiperidin-4-amine hydrochloride is C₆H₁₄N₂O₂S·HCl, with a molecular weight of approximately 222.71 g/mol. The compound is typically available as a white to off-white crystalline powder, soluble in water and polar organic solvents. Its stability under standard laboratory conditions makes it a preferred choice for researchers exploring novel therapeutic agents.

One of the key applications of 1-methanesulfonylpiperidin-4-amine HCl is in the development of central nervous system (CNS) drugs. The piperidine moiety is a common pharmacophore in many CNS-active compounds, contributing to enhanced blood-brain barrier penetration. Recent studies have highlighted its potential in targeting neurodegenerative diseases, such as Alzheimer's and Parkinson's, which are among the most searched topics in medical research today.

In addition to its role in CNS drug development, 1-methanesulfonylpiperidin-4-amine hydrochloride is also investigated for its utility in cancer research. The compound's ability to modulate specific enzymatic pathways has sparked interest in its potential as a kinase inhibitor. Kinase inhibitors are a hot topic in oncology, with many researchers focusing on their role in targeted cancer therapies.

The synthesis of 1-methanesulfonylpiperidin-4-amine HCl involves a multi-step process, starting with the protection of the piperidin-4-amine group, followed by sulfonylation with methanesulfonyl chloride. The final product is obtained as the hydrochloride salt, ensuring improved stability and solubility. This synthetic route is often optimized for high yield and purity, catering to the demands of pharmaceutical-grade applications.

From a market perspective, the demand for 1-methanesulfonylpiperidin-4-amine hydrochloride has been steadily increasing, driven by its versatile applications in drug discovery. Suppliers and manufacturers are focusing on scalable production methods to meet the growing needs of research institutions and pharmaceutical companies. The compound is often listed under alternative names, such as 4-amino-1-(methylsulfonyl)piperidine hydrochloride, to cater to diverse search queries.

Quality control is a critical aspect of 1-methanesulfonylpiperidin-4-amine HCl production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure the compound meets stringent purity standards. Researchers and purchasers frequently search for certificates of analysis (CoA) to verify the quality of the product before use.

In summary, 1-methanesulfonylpiperidin-4-amine hydrochloride (CAS No. 651057-01-1) is a promising compound with broad applications in pharmaceutical research. Its structural versatility, coupled with its potential in addressing pressing medical challenges like neurodegenerative diseases and cancer, makes it a valuable asset in modern drug development. As research continues to uncover new therapeutic avenues, the significance of this compound is expected to grow further.